ABZI-1
Overview
Description
ABZI-1 is an agonist of STING (stimulator of interferon genes) with enhanced binding to STING and cellular function.
Scientific Research Applications
1. Transcription Factor in Stress Response
ABZ1, a small anaerobically induced tomato transcription factor, plays a critical role in the negative regulation of gene expression under anaerobic conditions. This factor is anaerobically induced in fruits, leaves, and roots and encodes a nuclear-localized protein. ABZ1 shares close structural and sequence homology with the S-family of small basic leucine zipper (bZIP) transcription factors, which are implicated in stress response. Its ability to bind to G-box-like target sites as a dimer and its involvement in downregulating the CaMV 35S promoter under anaerobic conditions highlight its significant role in stress response mechanisms (Sell & Hehl, 2004).
2. Involvement in ABA Signaling Pathway
A study on Arabidopsis thaliana demonstrated the importance of a bZIP factor, GIA1 (similar to ABZ1), in ABA signaling. The gene GIA1, encoding a bZIP transcription factor, is involved in ABA signal transduction pathways. This factor shows high homology to plant bZIP transcription factors (DPBF1, ABFs, and TRAB1) known for their binding to ABA-responsive DNA elements, indicating its critical role in ABA-mediated transcriptional regulation (Lopez-Molina & Chua, 2000).
3. Electrocatalytic Applications
In the realm of electrocatalysis, ABZIM (related to ABZ1) was used as a nitrogen-rich precursor in the synthesis of iron–nitrogen–carbon based catalysts. These catalysts demonstrated high electrocatalytic activity toward oxygen reduction reaction, a critical process in microbial fuel cells. The application of ABZIM in this context showcases its potential utility in advancing energy conversion technologies (Mecheri et al., 2018).
4. Role in Biological Tissue Patterning
Agent-based modeling (ABM), though not directly related to ABZ1, is an important technique in biological research. It simulates interactions of autonomous entities with each other and their environment to predict emergent patterns in biological tissues. ABM has been applied in cancer research, drug development, and plant science, providing insights into the dynamics of complex systems (Thorne, Bailey & Peirce, 2007).
Properties
Molecular Formula |
C24H26N6O2 |
|---|---|
Molecular Weight |
430.51 |
IUPAC Name |
(S)-2-(1-Ethyl-3-methyl-1H-pyrazole-5-carboxamido)-1-(2-phenylpropyl)-1H-benzo[d]imidazole-5-carboxamide |
InChI |
InChI=1S/C24H26N6O2/c1-4-30-21(12-16(3)28-30)23(32)27-24-26-19-13-18(22(25)31)10-11-20(19)29(24)14-15(2)17-8-6-5-7-9-17/h5-13,15H,4,14H2,1-3H3,(H2,25,31)(H,26,27,32)/t15-/m1/s1 |
InChI Key |
DMGIDXMTSLVFPS-OAHLLOKOSA-N |
SMILES |
O=C(C1=CC=C2N(C[C@H](C3=CC=CC=C3)C)C(NC(C4=CC(C)=NN4CC)=O)=NC2=C1)N |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ABZI1; ABZI 1; ABZI-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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